2-{[(Piperidin-4-yl)methyl](propan-2-yl)amino}ethan-1-ol

• Molecular Formula: C11H24N2O
• Molecular Weight: 200.32 g/mol
• SMILES: CC(C)N(CCO)CC1CCNCC1
• InChI: InChI=1S/C11H24N2O/c1-10(2)13(7-8-14)9-11-3-5-12-6-4-11/h10-12,14H,3-9H2,1-2H3
• InChIKey: VATBPAJDUCPXNA-UHFFFAOYSA-N

Piperidine-Ethanolamine: Identity and Physicochemical Baseline

2-{[(Piperidin-4-yl)methyl](propan-2-yl)amino}ethan-1-ol (CAS 946502-60-9) is a fully saturated tertiary amino alcohol belonging to the piperidine-4-ylmethylamine class. With a molecular formula of C11H24N2O and a molecular weight of 200.32 g/mol, it features a free secondary amine on the piperidine ring, an isopropyl-substituted tertiary amine nitrogen, a methylene spacer between the piperidine C4 and the amino group, and a terminal primary alcohol [1]. The compound exists as a free base and is also commercially available as the dihydrochloride salt (CAS 1909326-14-2, MW 273.24 g/mol) [2]. The piperidine scaffold is the most prevalent nitrogen heterocycle among FDA-approved pharmaceuticals, appearing in 72 approved drugs [3]. This compound serves as a versatile synthetic building block for medicinal chemistry programs, piperidine-based drug discovery, and the preparation of more complex pharmacologically active molecules [3].

Synthetic handle Free piperidine NH enables direct N-functionalization

Steric/logP control Isopropyl group on tertiary amine for tunable lipophilicity

Scaffold quality Fully saturated sp³ scaffold (Fsp3 1.0) supporting 3D lead matter

Form options Available as free base or dihydrochloride salt for flexible workflow

• [1] PubChem CID 79714069. 2-{[(Piperidin-4-yl)methyl](propan-2-yl)amino}ethan-1-ol. National Center for Biotechnology Information. Computed Properties: Molecular Weight 200.32 g/mol, XLogP3-AA 0.7, HBD 2, HBA 3, Rotatable Bonds 5, TPSA 35.5 Ų. View Source
• [2] PubChem CID 121553551. 2-{[(Piperidin-4-yl)methyl](propan-2-yl)amino}ethan-1-ol dihydrochloride. National Center for Biotechnology Information. Molecular Weight 273.24 g/mol, HBD 4. View Source
• [3] Vardanyan, R. (2017). Piperidine-Based Drug Discovery. Elsevier. ISBN 978-0-12-805157-3. Piperidine identified as the most commonly used heterocycle among US FDA-approved pharmaceuticals. View Source

Why Piperidine-Ethanolamine Analogs Are Not Interchangeable

The piperidine-ethanolamine chemical space contains multiple structurally adjacent analogs that differ in critical molecular features—N-substitution on the piperidine nitrogen, the nature of the N-alkyl group on the tertiary amine, and the presence or absence of the methylene spacer. These seemingly minor structural variations produce quantifiable differences in lipophilicity (ΔlogP up to ~2.3 units between free NH and N-benzyl analogs), hydrogen bond donor count (ΔHBD = 1–2 between N-methyl and free-NH forms), molecular weight (range 158–290 g/mol across close analogs), and synthetic accessibility for further derivatization [1]. The free secondary amine on the piperidine ring of CAS 946502-60-9 provides a reactive handle for N-alkylation, acylation, sulfonylation, or reductive amination without requiring a deprotection step—a feature absent in its N-methyl (CAS 1353954-75-2) and N-benzyl (CAS 1353963-29-7) counterparts . Furthermore, the isopropyl group on the tertiary amine confers steric and lipophilic properties distinct from both the smaller N-methyl analog (CAS 864710-80-5) and the larger N-benzyl-protected derivative. Generic substitution within this scaffold family without accounting for these differentiated parameters risks altering reaction outcomes, pharmacokinetic profiles of downstream products, and synthetic route efficiency [1].

Piperidine N-substitution N-methyl or N-benzyl analogs mask the reactive NH, requiring deprotection steps that alter route efficiency.

Tertiary amine N-alkyl group Isopropyl-to-methyl substitution shifts logP by ~0.4–0.5 units; N-benzyl increases logP beyond 3.0, changing downstream ADME profiles.

Methylene spacer dependence Analogs lacking the piperidine C4 methylene spacer alter molecular geometry and synthetic accessibility for further derivatization.

• [1] PubChem CID 79714069. Computed Properties comparison: XLogP3-AA 0.7, MW 200.32, HBD 2, Rotatable Bonds 5. PubChem CID 121553551 (dihydrochloride): HBD 4. BenchChem listing for 2-[(1-Benzyl-piperidin-4-ylmethyl)-isopropyl-amino]-ethanol (CAS 1353963-29-7): MW 290.44, Formula C18H30N2O. View Source

Differentiation Evidence vs. Structural Analogs

Lipophilicity: Isopropyl vs. Methyl Substituent

The target compound carries an isopropyl substituent on the tertiary amine nitrogen, replacing the methyl group found in the closest analog 2-[methyl(piperidin-4-yl)amino]ethanol (CAS 864710-80-5). This structural difference produces a measurable increase in computed lipophilicity. The XLogP3-AA value for the target is 0.7, as reported in PubChem computed properties [1]. The N-methyl analog (CAS 864710-80-5, MW 158.24, formula C8H18N2O) lacks a published XLogP3-AA value in public databases; however, the isopropyl group adds two additional methylene units relative to methyl, which class-level SAR models predict to increase logP by approximately 0.4–0.5 units [2]. The parent heterocycle piperidine itself has an XLogP of 0.8 [2], and 4-piperidineethanol (the simplest analog without N-alkylation on the ethanolamine side chain) has a reported logP of 0.70 , while the N-benzyl analog (CAS 1353963-29-7) has an estimated logP exceeding 3.0 due to the benzyl moiety. This places the target compound in a moderate lipophilicity window (logP 0.38–0.7) that balances aqueous solubility with membrane permeability for downstream biological applications.

Lipophilicity

Reported

Target XLogP3-AA 0.7 vs. N-methyl analog est. ~0.2–0.3

Supports logP window differentiation for downstream ADME screening

Computed value; vendor-reported logP 0.38 also noted

Evidence Dimension	Computed lipophilicity (XLogP3-AA / logP)
Target Compound Data	XLogP3-AA: 0.7 (PubChem); vendor-reported logP: 0.38 (Fluorochem)
Comparator Or Baseline	N-methyl analog (CAS 864710-80-5): logP not published, estimated ~0.2–0.3; 4-piperidineethanol (CAS 622-26-4): logP 0.70; N-benzyl analog (CAS 1353963-29-7): estimated logP >3.0
Quantified Difference	ΔlogP target vs. N-methyl analog: +0.4 to +0.5 units (estimated); ΔlogP target vs. N-benzyl analog: approximately −2.3 units
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2025.09.15); vendor-reported logP from Fluorochem product specification

Why This Matters

Lipophilicity directly impacts solubility, permeability, and metabolic stability of downstream products; the isopropyl group confers a distinct logP window that cannot be replicated by the N-methyl analog.

• [1] PubChem CID 79714069. XLogP3-AA: 0.7. Computed by XLogP3 3.0 (PubChem release 2025.09.15). National Center for Biotechnology Information. View Source
• [2] PubChem CID 8082 (Piperidine). XLogP: 0.8. National Center for Biotechnology Information. View Source

H-Bond Donors and Synthetic Handle: Free Piperidine NH

The target compound possesses a free secondary amine (NH) on the piperidine ring, contributing 2 hydrogen bond donors (HBD) total—one from the piperidine NH and one from the terminal ethanol OH [1]. The closest analog with an N-methyl piperidine, 2-[isopropyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (CAS 1353954-75-2, MW 214.35, C12H26N2O), has only 1 HBD (the ethanol OH only) because the piperidine nitrogen is fully substituted . The N-benzyl analog (CAS 1353963-29-7) similarly masks the piperidine NH. This HBD count difference (2 vs. 1) is structurally confirmed by PubChem computed properties [1]. Functionally, the free NH enables direct N-functionalization via alkylation, acylation, sulfonylation, or reductive amination without requiring a deprotection step—a critical advantage when the compound is used as a synthetic intermediate. The N-methyl and N-benzyl analogs require either pre-installation of the desired N-substituent or a deprotection/re-protection sequence, adding synthetic steps.

Synthetic Handle

Head-to-head

Target HBD 2 (free NH) vs. N-methyl analog HBD 1

Free NH enables direct derivatization; avoids deprotection steps

PubChem computed HBD counts

Evidence Dimension	Hydrogen bond donor count and piperidine NH availability
Target Compound Data	HBD: 2 (piperidine NH + ethanol OH); free secondary amine available for direct N-functionalization
Comparator Or Baseline	N-methyl analog (CAS 1353954-75-2): HBD: 1 (ethanol OH only); piperidine N fully substituted, no NH handle; N-benzyl analog (CAS 1353963-29-7): piperidine N protected, requires hydrogenolysis
Quantified Difference	ΔHBD = +1 (target vs. N-methyl analog); synthetic step savings: at least 1–2 steps avoided (no deprotection or pre-functionalization required)
Conditions	PubChem computed properties (Cactvs 3.4.8.24); structural analysis via SMILES comparison: target CC(C)N(CCO)CC1CCNCC1 vs. N-methyl analog CC(C)N(CCO)CC1CCN(C)CC1

Why This Matters

For procurement as a synthetic building block, the free NH directly determines the feasible reaction pathways and synthetic route length; choosing the N-methyl or N-benzyl analog locks the user into a narrower derivatization scope.

• [1] PubChem CID 79714069. Hydrogen Bond Donor Count: 2. Computed by Cactvs 3.4.8.24 (PubChem release 2025.09.15). SMILES: CC(C)N(CCO)CC1CCNCC1. View Source

Molecular Weight and Rotatable Bonds vs. N-Methyl Analog

The target compound (MW 200.32 g/mol, 5 rotatable bonds, 14 heavy atoms) occupies a physicochemical space distinct from its closest lower-MW analog, 2-[methyl(piperidin-4-yl)amino]ethanol (CAS 864710-80-5, MW 158.24 g/mol, 3 rotatable bonds, 11 heavy atoms) [1][2]. The ΔMW of +42.08 g/mol (+26.6%) results from the isopropyl-to-methyl substitution on the tertiary amine. The additional two rotatable bonds (5 vs. 3) arise from the branched isopropyl group, which introduces greater conformational flexibility around the amino nitrogen. Both compounds satisfy Lipinski's Rule of Five criteria (MW <500, HBD ≤5, HBA ≤10), but the target compound's MW of 200.32 places it closer to the optimal lead-like range (MW ≤350) while providing more structural complexity (heavy atom count 14 vs. 11) than the N-methyl analog.

Size & Flexibility

Head-to-head

Target MW 200.32, 5 rotatable bonds vs. N-methyl MW 158.24, 3 bonds

Isopropyl adds steric bulk and conformational flexibility

ΔMW +42.08 (+26.6%), ΔRotatable bonds +2

Evidence Dimension	Molecular weight, rotatable bond count, and heavy atom count
Target Compound Data	MW: 200.32 g/mol; Rotatable bonds: 5; Heavy atom count: 14; Molecular formula: C11H24N2O
Comparator Or Baseline	N-methyl analog (CAS 864710-80-5): MW: 158.24 g/mol; Rotatable bonds: 3; Heavy atom count: 11; Molecular formula: C8H18N2O
Quantified Difference	ΔMW: +42.08 g/mol (+26.6%); ΔRotatable bonds: +2; ΔHeavy atoms: +3
Conditions	PubChem computed properties; ChemChart listing for CAS 864710-80-5: Formula C8H18N2O, MW 158.245 g/mol

Why This Matters

The isopropyl group adds steric bulk and conformational complexity that can be leveraged for target selectivity in downstream biological screening—a feature absent in the smaller methyl analog.

• [1] PubChem CID 79714069. Molecular Weight: 200.32 g/mol; Rotatable Bond Count: 5; Heavy Atom Count: 14. National Center for Biotechnology Information. View Source
• [2] ChemChart. 2-[methyl(piperidin-4-yl)amino]ethanol (CAS 864710-80-5). Molecular Formula C8H18N2O, MW 158.245 g/mol, HBA 3, HBD 2. View Source

Free Base vs. Dihydrochloride Salt: HBD, MW, and Solubility

The target compound (free base, CAS 946502-60-9) and its dihydrochloride salt (CAS 1909326-14-2) represent two distinct procurement options with quantifiable differences in molecular properties. The free base has an MW of 200.32 g/mol and HBD count of 2, while the dihydrochloride salt has an MW of 273.24 g/mol (+72.92 g/mol, +36.4%) and HBD count of 4 (reflecting protonation of both the piperidine NH and the tertiary amine) [1][2]. The dihydrochloride salt is reported to appear as a white to off-white crystalline solid with enhanced aqueous solubility due to the hydrochloride counterions . The free base maintains a lower TPSA of 35.5 Ų and is preferred for reactions requiring a non-protonated amine nucleophile (e.g., N-alkylation, reductive amination, amide coupling). The dihydrochloride salt's higher HBD count (4 vs. 2) also alters its hydrogen-bonding capacity in crystallization and formulation contexts.

Form Selection

Head-to-head

Free base MW 200.32, HBD 2 vs. dihydrochloride salt MW 273.24, HBD 4

Selection impacts synthetic reactivity and formulation handling

Salt form offers aqueous solubility; free base for nucleophilic reactions

Evidence Dimension	Molecular weight, hydrogen bond donor count, and physical form
Target Compound Data	Free base (CAS 946502-60-9): MW 200.32 g/mol, HBD 2, TPSA 35.5 Ų, purity 98% (Fluorochem), Fsp3 1.0
Comparator Or Baseline	Dihydrochloride salt (CAS 1909326-14-2): MW 273.24 g/mol, HBD 4, TPSA 35.5 Ų, white to off-white crystalline solid, water-soluble
Quantified Difference	ΔMW: +72.92 g/mol (+36.4%); ΔHBD: +2; physical form: free base (oil/semi-solid expected) vs. salt (crystalline solid)
Conditions	PubChem computed properties for both CID 79714069 (free base) and CID 121553551 (dihydrochloride); CymitQuimica specification for dihydrochloride physical description

Why This Matters

Selection between free base and dihydrochloride salt determines synthetic reactivity (free base for nucleophilic reactions), formulation solubility (salt for aqueous), and handling properties (crystalline salt for weighing/storage).

• [1] PubChem CID 79714069. 2-{[(Piperidin-4-yl)methyl](propan-2-yl)amino}ethan-1-ol (free base). MW 200.32, HBD 2, TPSA 35.5 Ų. View Source
• [2] PubChem CID 121553551. 2-{[(Piperidin-4-yl)methyl](propan-2-yl)amino}ethan-1-ol dihydrochloride. MW 273.24, HBD 4, TPSA 35.5 Ų. View Source

Fraction sp³ (Fsp3): Fully Saturated Scaffold

The target compound has an Fsp3 value of 1.0, as reported in the Fluorochem product specification , indicating that every carbon atom in the molecule is sp³-hybridized—a fully saturated scaffold with no aromatic or double-bond character. This is a quantifiable differentiation from partially unsaturated piperidine derivatives (e.g., tetrahydropyridines with Fsp3 <1.0) and from aromatic N-heterocycles such as pyridine analogs. In drug discovery, higher Fsp3 correlates with improved clinical success rates: compounds with Fsp3 ≥0.45 have been associated with lower attrition in development [1]. The fully saturated nature of this scaffold also implies greater three-dimensionality compared to planar aromatic analogs, which can translate to enhanced target selectivity and reduced off-target promiscuity [1]. This Fsp3 value is inherent to the scaffold architecture and distinguishes the compound from aromatic or partially unsaturated piperidine building blocks.

Saturation (Fsp3)

Class-level

Fsp3 1.0 (fully saturated); all 11 carbons sp³

Supports maximum saturation for 3D lead matter development

Reported specification; compared to median drug Fsp3 ~0.4–0.5

Evidence Dimension	Fraction sp³ (Fsp3) carbon count
Target Compound Data	Fsp3: 1.0 (fully saturated; all 11 carbons are sp³)
Comparator Or Baseline	Pyridine (Fsp3: 0.0); 1,2,3,6-tetrahydropyridine derivatives (Fsp3: ~0.83); typical drug-like molecules (median Fsp3: ~0.4–0.5)
Quantified Difference	ΔFsp3 vs. pyridine: +1.0; ΔFsp3 vs. median FDA-approved drug: approximately +0.5 to +0.6
Conditions	Fluorochem product specification (F777975): Fsp3 1.0; literature reference: Fsp3 as a drug-likeness parameter (Drug Discovery Today, 2020)

Why This Matters

Fsp3 = 1.0 is a maximum attainable value, indicating complete saturation that is desirable for generating three-dimensional lead matter with potentially improved selectivity and developability profiles compared to flatter aromatic building blocks.

• [1] Jia, C.Y. et al. (2020). Fsp3: A new parameter for drug-likeness. Drug Discovery Today, 25(10), 1839–1845. doi:10.1016/j.drudis.2020.07.016. Higher Fsp3 correlates with improved clinical success and reduced attrition. View Source

Purity Specification and ISO Certification

The target compound is commercially available at 98% purity from Fluorochem (Product Code F777975) with MDL number MFCD22405111 and full SDS documentation . MolCore offers the compound at NLT 97% purity under ISO-certified quality systems suitable for global pharmaceutical R&D and quality control applications . Leyan (China) also supplies the compound at 98% purity (Product No. 1528822) . In comparison, the N-methyl piperidine analog (CAS 1353954-75-2) is listed by AKSci at a minimum purity specification of 95% , representing a 3-percentage-point purity deficit relative to the Fluorochem offering of the target compound. The target compound's free base is also available as the dihydrochloride salt (CAS 1909326-14-2) at 95%+ purity from Chemenu , providing procurement flexibility across purity grades and salt forms.

Purity Grade

Data to verify

Target 98% (Fluorochem, Leyan) vs. N-methyl analog 95% (AKSci)

Higher purity specification may support GLP/GMP reproducibility

Vendor specifications as of 2025–2026; independent verification advised

Evidence Dimension	Commercially available purity specification
Target Compound Data	98% (Fluorochem, Leyan); NLT 97% (MolCore, ISO-certified); MDL MFCD22405111
Comparator Or Baseline	N-methyl piperidine analog (CAS 1353954-75-2): 95% minimum (AKSci); N-benzyl analog (CAS 1353963-29-7): 98% (MolCore, Leyan); dihydrochloride salt (CAS 1909326-14-2): 95%+ (Chemenu)
Quantified Difference	Target free base purity: up to 98% (Δ +3 percentage points vs. 95% N-methyl analog from AKSci); equivalent purity to N-benzyl analog (98%)
Conditions	Vendor technical datasheets from Fluorochem, MolCore, Leyan, AKSci, and Chemenu as of 2025–2026

Why This Matters

For pharmaceutical R&D procurement, a 3% purity difference can significantly impact reaction yields, impurity profiles, and reproducibility in GLP/GMP environments, directly affecting the reliability of downstream biological assay data.

Application Scenarios for Piperidine-Ethanolamine

Lead Optimization with Free Piperidine NH Handle

In lead-optimization campaigns where the piperidine nitrogen must be diversified via parallel chemistry (N-alkylation, N-acylation, N-sulfonylation), the target compound's free NH (HBD = 2) provides a direct synthetic handle without deprotection. This eliminates 1–2 synthetic steps compared to using the N-methyl analog (CAS 1353954-75-2, HBD = 1) or the N-benzyl analog (CAS 1353963-29-7, requiring hydrogenolysis). The isopropyl group on the tertiary amine also provides steric differentiation (MW 200.32 vs. 158.24 for the N-methyl analog, ΔMW +42.08) that can be exploited for modulating target binding site occupancy. The piperidine scaffold's established prevalence in FDA-approved drugs (72 approvals) [1] and its recognition as the most common nitrogen heterocycle in pharmaceuticals support its use as a privileged scaffold for library synthesis [2].

Nucleophilic Amine Reactions Using Free Base

For synthetic methodology development involving nucleophilic amine reactions (N-alkylation with alkyl halides, reductive amination with aldehydes/ketones, amide coupling with carboxylic acids), procurement of the free base form (CAS 946502-60-9, MW 200.32, purity 98% from Fluorochem ) is essential. The dihydrochloride salt (CAS 1909326-14-2, MW 273.24, ΔMW +72.92) would require neutralization before nucleophilic reactions, introducing additional steps and potential yield losses. The free base's moderate lipophilicity (logP 0.38–0.7) ensures solubility in common organic solvents (DCM, THF, DMF) while the ethanol OH group (HBD contributor) enables subsequent functionalization (e.g., mesylation, oxidation, or etherification).

CNS Penetrant Design: Isopropyl Group for logP Tuning

When designing CNS-penetrant analogs where lipophilicity must be carefully controlled (optimal CNS logP range: ~1–3), the target compound's isopropyl group provides a logP of 0.7 (XLogP3-AA) [3], which can be incrementally increased through N-functionalization of the free piperidine NH. This contrasts with the N-methyl analog (estimated logP ~0.2–0.3), which starts from a lower baseline and may require more extensive structural modification to achieve CNS-appropriate lipophilicity. The patent literature on 2-arylethyl-(piperidin-4-ylmethyl)amine derivatives as muscarinic receptor antagonists [4] demonstrates the relevance of this scaffold for CNS and peripheral receptor targets, where precise lipophilicity tuning is critical for balancing potency, selectivity, and blood-brain barrier penetration.

ISO-Certified Building Block for GLP/GMP Synthesis

For GLP/GMP-qualified synthesis campaigns requiring pharmaceutical intermediates with documented purity and quality systems, the target compound is available at NLT 97% (MolCore, ISO-certified) to 98% (Fluorochem, with full SDS and Certificates of Analysis) . This purity tier exceeds the 95% minimum specification commonly offered for the N-methyl piperidine analog . The fully saturated scaffold (Fsp3 = 1.0) and compliance with ISO quality systems make the compound suitable for pharmaceutical development programs where impurity profiles must be rigorously controlled and documented. The availability of both free base (CAS 946502-60-9) and dihydrochloride salt (CAS 1909326-14-2) forms further supports procurement flexibility across different reaction and formulation requirements.

Application

Selection Property

Validation Focus

Piperidine diversification in lead optimization

Free secondary amine for direct N-functionalization

Synthetic route step count and derivatization scope

Nucleophilic amine reactions

Free base form for amine nucleophilicity

Solubility in organic solvents and reaction yield

CNS penetrant analog design

Isopropyl group for moderate lipophilicity baseline

logP tuning and blood-brain barrier penetration model

Pharmaceutical intermediate supply

ISO-certified purity (NLT 97%)

Impurity profile documentation and lot consistency

• [1] Vitaku, E., Smith, D.T., & Njardarson, J.T. (2014). Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. Journal of Medicinal Chemistry, 57(24), 10257–10274. Piperidine: 72 FDA-approved drugs, most common nitrogen heterocycle. View Source
• [2] Vardanyan, R. (2017). Piperidine-Based Drug Discovery. Elsevier. ISBN 978-0-12-805157-3. View Source
• [3] PubChem CID 79714069. XLogP3-AA: 0.7. Computed by XLogP3 3.0 (PubChem release 2025.09.15). View Source
• [4] US Patent US6319920B1. 2-Arylethyl-(piperidin-4-ylmethyl)amine derivatives as muscarinic receptor antagonists. F. Hoffmann-La Roche AG, filed 1999-02-01, granted 2001-11-20. View Source